Cas no 2229424-26-2 (1-(2-azidoethyl)-3-ethylbenzene)

• Product Name: 1-(2-azidoethyl)-3-ethylbenzene
• CAS No: 2229424-26-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6547732
• PubChem ID: 150024363
• Update Time: 2025-06-12

1-(2-azidoethyl)-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-ethylbenzene
• EN300-1754653
• 2229424-26-2

• Inchi： 1S/C10H13N3/c1-2-9-4-3-5-10(8-9)6-7-12-13-11/h3-5,8H,2,6-7H2,1H3
• InChI Key： DFXSHUAGSGOPHJ-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=C(CC)C=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-3-ethylbenzene

Professional Introduction to Compound with CAS No. 2229424-26-2 and Product Name: 1-(2-azidoethyl)-3-ethylbenzene

The compound with the CAS number 2229424-26-2 and the product name 1-(2-azidoethyl)-3-ethylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of an azido functional group and an ethyl chain at the 2-position of the benzene ring imparts distinct chemical reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating azido groups. These groups are known for their versatility in forming covalent bonds with various biological targets, facilitating the development of targeted therapies. The 1-(2-azidoethyl)-3-ethylbenzene molecule, with its dual ethyl and azido substituents, offers a promising platform for further functionalization. This has led to its investigation as a precursor in the synthesis of more complex pharmacophores, which could potentially address unmet medical needs.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, particularly those involving palladium-catalyzed processes. The azido group can undergo Sonogashira coupling, Buchwald-Hartwig amination, and other transition-metal-catalyzed transformations, enabling the construction of diverse molecular architectures. These reactions are pivotal in medicinal chemistry, as they allow for the rapid assembly of drug-like molecules with optimized biological activity. The 1-(2-azidoethyl)-3-ethylbenzene structure thus serves as a cornerstone for designing novel therapeutic agents.

Recent studies have highlighted the compound's utility in developing antimicrobial and antiviral agents. The azido moiety can be selectively converted into other functional groups, such as alcohols or amines, which are critical for achieving desired pharmacokinetic properties. For instance, researchers have explored its use in synthesizing compounds that exhibit enhanced binding affinity to bacterial enzymes or viral proteases. Such derivatives hold promise for treating resistant infections and emerging viral diseases.

The 1-(2-azidoethyl)-3-ethylbenzene molecule also finds relevance in materials science, particularly in the synthesis of functional polymers and liquid crystals. Its ability to undergo controlled polymerization reactions makes it an attractive candidate for creating advanced materials with tailored properties. These materials could find applications in electronics, optoelectronics, and nanotechnology, where precise molecular design is essential.

From a synthetic chemistry perspective, the compound exemplifies the importance of strategic functional group placement. The ethyl substituent at the 3-position provides steric hindrance while maintaining reactivity at the 2-position. This balance is crucial for achieving high yields and selectivity in multi-step syntheses. Chemists have leveraged this property to develop efficient synthetic routes to complex natural products and artificial bioactive molecules.

The growing interest in 1-(2-azidoethyl)-3-ethylbenzene is also reflected in its incorporation into high-throughput screening (HTS) libraries. Pharmaceutical companies and academic institutions are utilizing this compound as part of large-scale drug discovery campaigns to identify novel lead compounds. The ease with which it can be modified into diverse derivatives makes it an indispensable tool for medicinal chemists seeking to explore new chemical spaces.

In conclusion, the compound with CAS no. 2229424-26-2 and product name 1-(2-azidoethyl)-3-ethylbenzene represents a versatile building block with far-reaching applications across multiple scientific disciplines. Its unique structural features and reactivity profile position it as a key intermediate in pharmaceutical synthesis, materials science, and chemical research. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly significant role in advancing scientific discovery and therapeutic innovation.